2-(Isocyanomethyl)benzoxazole

• Molecular Formula: C9H6N2O
• Molecular Weight: 158.16 g/mol
• IUPAC Name: 2-(isocyanomethyl)-1,3-benzoxazole
• InChI: InChI=1S/C9H6N2O/c1-10-6-9-11-7-4-2-3-5-8(7)12-9/h2-5H,6H2
• InChI Key: PSSSXRDIWXOHGR-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]CC1=NC2=CC=CC=C2O1

Description

2-(Isocyanomethyl)benzoxazole is a useful research compound. Its molecular formula is C9H6N2O and its molecular weight is 158.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2.83 g (16.1 mmol) of 2-(N-formylaminomethyl)benzoxazole, 7.39 ml (53.0 mmol) of triethylamine, and 30 ml of dichloromethane stirred at 0° are added dropwise 2.71 g (17.7 mmol) of phosphorous oxychloride in 5 ml of dichloromethane. The reaction mixture is stirred at 0° for 45 min and then 2.81 g of sodium carbonate dissolved in 20 ml of water is added. The mixture is stirred for 30 min and then partitioned between dichloromethane and aq. sodium bicarbonate. The organic layers are dried over sodium sulfate and concentrated and the crude product is chromatographed on silica gel (325 ml) eluting with ethyl acetate/hexane (10/90), the appropriate fractions are pooled and concentrated to give the title compound, mp 57.0°-57.5°; MS (m/z) at 158; IR 766, 2166, 987, 1167 and 1230 cm-1 ; NMR (CDCl3) 4.94, 7.42, 7.58 and 7.76 δ.